(3-Isopropoxy-propyl)-pyridin-3-ylmethyl-amine

• IUPAC Name: 3-propan-2-yloxy-N-(pyridin-3-ylmethyl)propan-1-amine
• InChI: InChI=1S/C12H20N2O/c1-11(2)15-8-4-7-14-10-12-5-3-6-13-9-12/h3,5-6,9,11,14H,4,7-8,10H2,1-2H3
• InChI Key: JQNHRXMVGPRKSX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCNCC1=CN=CC=C1
• Molecular Formula: C12H20N2O
• Molecular Weight: 208.30 g/mol
• CAS No.: 799260-47-2

Description

(3-Isopropoxy-propyl)-pyridin-3-ylmethyl-amine: is an organic compound with the molecular formula C12H20N2O and a molecular weight of 208.30 g/mol

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Isopropoxy-propyl)-pyridin-3-ylmethyl-amine typically involves the reaction of pyridine derivatives with isopropoxy-propylamine under controlled conditions. The reaction is often carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in a form suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

(3-Isopropoxy-propyl)-pyridin-3-ylmethyl-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature and pH, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

(3-Isopropoxy-propyl)-pyridin-3-ylmethyl-amine has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as an intermediate in the preparation of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (3-Isopropoxy-propyl)-pyridin-3-ylmethyl-amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies on its mechanism of action are essential to understand its full potential and applications .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to (3-Isopropoxy-propyl)-pyridin-3-ylmethyl-amine include:

• (3-Isopropoxy-propyl)-pyridin-2-ylmethyl-amine
• (3-Isopropoxy-propyl)-pyridin-4-ylmethyl-amine
• (3-Isopropoxy-propyl)-pyridin-3-ylmethyl-ethanolamine

Uniqueness

The uniqueness of this compound lies in its specific chemical structure, which imparts distinct properties and reactivity compared to its analogs. This uniqueness makes it a valuable compound for various research and industrial applications .